Cas no 1823856-58-1 (tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate)

• Product Name: tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate
• CAS No: 1823856-58-1
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6076956
• PubChem ID: 130135254
• Update Time: 2025-07-18

tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate
• 1823856-58-1
• EN300-1881371

• Inchi： 1S/C14H18N2O2/c1-10(9-15)11-6-5-7-12(8-11)16-13(17)18-14(2,3)4/h5-8,10H,1-4H3,(H,16,17)
• InChI Key： CNRJJLYDLCCVOE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(C#N)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate (CAS No. 1823856-58-1)

tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate (CAS No. 1823856-58-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its carbamate and cyanoethyl functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure makes it invaluable for drug discovery, particularly in the design of kinase inhibitors and other targeted therapies. Researchers and industries are increasingly focusing on this compound due to its versatility and potential applications in precision medicine.

The growing interest in tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate aligns with the rising demand for small-molecule therapeutics and covalent inhibitors. Recent advancements in AI-driven drug design have further highlighted its relevance, as computational models frequently identify its scaffold for optimizing binding affinity and selectivity. Additionally, the compound's cyanoethyl moiety offers opportunities for click chemistry applications, a hot topic in bioconjugation and proteomics. These attributes make it a subject of frequent searches in scientific databases and patent literature.

From a synthetic perspective, CAS No. 1823856-58-1 is often prepared via Boc-protection of the corresponding aniline derivative, followed by cyanoethylation. This route is favored for its high yield and compatibility with green chemistry principles, a key concern for modern laboratories aiming to reduce environmental impact. The compound's stability under standard storage conditions (room temperature, inert atmosphere) also contributes to its practicality in industrial settings. Questions like "How to synthesize tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate?" or "Applications of cyanoethyl carbamates in drug development" reflect common user inquiries, underscoring its technical significance.

In the context of market trends, tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate is gaining traction due to the expansion of personalized cancer therapies and orphan drug development. Its role in crafting allosteric modulators and proteolysis-targeting chimeras (PROTACs) is particularly noteworthy, as these areas dominate current biopharmaceutical innovation. Analysts predict sustained demand for such intermediates, driven by investments in rare disease research and next-generation biologics. This aligns with frequent search terms like "Boc-protected cyanoethyl compounds" and "carbamate derivatives in oncology."

Quality control and analytical characterization of CAS No. 1823856-58-1 typically involve HPLC, NMR, and mass spectrometry to ensure purity >98%. Such rigorous standards cater to the needs of GMP-compliant manufacturing, a priority for contract research organizations (CROs). The compound's MSDS data and regulatory status (non-hazardous under normal use) further enhance its appeal for global supply chains. These factors address recurring queries such as "Specifications for tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate" and "Safety profile of carbamate intermediates."

Looking ahead, tert-butyl N-[3-(1-cyanoethyl)phenyl]carbamate is poised to remain a focal point in medicinal chemistry due to its structural adaptability. Emerging studies on protein degradation platforms and fragment-based drug discovery are likely to unlock new applications, reinforcing its position in high-value chemical libraries. For researchers navigating structure-activity relationships (SAR) or lead optimization, this compound offers a robust foundation—answering pressing questions like "How to modify carbamate scaffolds for improved pharmacokinetics?" with empirical evidence.